Cas no 27323-28-0 (1H-Indole, methyl-)

1H-Indole, methyl- structure
1H-Indole, methyl- structure
Product Name:1H-Indole, methyl-
CAS No:27323-28-0
MF:C18H18N2
MW:262.348924160004
CID:261529
PubChem ID:33781
Update Time:2025-04-19

1H-Indole, methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, methyl-
    • 2-methyl-1H-indole,5-methyl-1H-indole
    • 27323-28-0
    • DTXSID50950041
    • 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)
    • Inchi: 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
    • InChI Key: MLPOSYHILZVCJH-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 262.14714
  • Monoisotopic Mass: 262.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • Boiling Point: 269°Cat760mmHg
  • Flash Point: 114.7°C
  • PSA: 31.58
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd